Cas no 2229114-42-3 (1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol
• CAS No: 2229114-42-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6019539
• PubChem ID: 165885239
• Update Time: 2025-06-13

1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol
• 2229114-42-3
• EN300-1925392

• Inchi： 1S/C10H14BrNO/c1-7-3-4-8(5-9(7)11)10(2,13)6-12/h3-5,13H,6,12H2,1-2H3
• InChI Key： RVIUMSHGHYYZLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C)(CN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol

Research Brief on 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol (CAS: 2229114-42-3): Recent Advances and Applications

The compound 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol (CAS: 2229114-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting the use of catalytic asymmetric synthesis to achieve enantiomerically pure forms. These advancements are critical for ensuring the reproducibility and scalability of production processes in pharmaceutical manufacturing.

Pharmacological evaluations of 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol have revealed its activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with adrenergic and dopaminergic receptors, though the exact binding affinities and downstream effects are still under investigation. These findings open avenues for its potential use in neurological and psychiatric disorders, such as depression and Parkinson's disease.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A 2023 study demonstrated its efficacy in inhibiting the production of pro-inflammatory cytokines in macrophage cell lines, suggesting a possible role in treating chronic inflammatory conditions. Concurrently, its structural analogs have shown activity against resistant bacterial strains, highlighting its versatility as a scaffold for antibiotic development.

Despite these promising results, challenges remain in fully elucidating the compound's pharmacokinetics and toxicity profile. Ongoing studies are employing advanced techniques such as LC-MS/MS and computational modeling to address these gaps. Furthermore, collaborations between academic and industrial researchers are accelerating the translation of these findings into preclinical trials.

In conclusion, 1-amino-2-(3-bromo-4-methylphenyl)propan-2-ol represents a multifaceted molecule with significant potential in drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable candidate for further research. Future studies should focus on optimizing its therapeutic index and exploring its applications in combination therapies.